Cas no 1803599-14-5 (1-tert-Butyl 3-Methyl 2-Methylpyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-Methyl 2-Methylpyrrolidine-1,3-dicarboxylate
• CAS No: 1803599-14-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD28348060
• CID: 4617281
• PubChem ID: 112756394
• Update Time: 2023-11-22

1-tert-Butyl 3-Methyl 2-Methylpyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl 3-O-methyl 2-methylpyrrolidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-methyl 2-methylpyrrolidine-1,3-dicarboxylate
• 1-tert-butyl 3-methyl 2-methylpyrrolidine-1,3-dicarboxylate, Mixture of diastereomers
• C77466
• 1-(t-Butyl) 3-methyl 2-methylpyrrolidine-1,3-dicarboxylate
• 1-tert-Butyl 3-Methyl 2-Methylpyrrolidine-1,3-dicarboxylate

• MDL： MFCD28348060
• Inchi： 1S/C12H21NO4/c1-8-9(10(14)16-5)6-7-13(8)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3
• InChI Key： FXGNPVCOVMTUBO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8

1-tert-Butyl 3-Methyl 2-Methylpyrrolidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids